molecular formula C22H31NO8 B612893 60868-52-4 CAS No. 60868-52-4

60868-52-4

Cat. No.: B612893
CAS No.: 60868-52-4
M. Wt: 437,49 g/mole
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

However, based on the methodology outlined in the evidence, a comprehensive analysis would typically include its molecular formula, physical-chemical properties (e.g., solubility, log P, molecular weight), and applications in industrial or pharmaceutical contexts . For instance, analogous compounds in the evidence (e.g., CAS 6007-85-8, 56469-02-4) are characterized by their synthesis routes, spectral data (NMR, LC-MS), and biological activity, which serve as a template for such evaluations .

Properties

CAS No.

60868-52-4

Molecular Formula

C22H31NO8

Molecular Weight

437,49 g/mole

Origin of Product

United States

Comparison with Similar Compounds

Key Differences :

  • Functional Groups: CAS 56469-02-4 contains a hydroxylated isoquinolinone core, while CAS 52867-42-2 is a nitropyran derivative. These groups influence polarity and bioavailability .
  • Bioactivity : Structural variations may lead to divergent pharmacological profiles. For instance, hydroxylated analogs often exhibit enhanced metabolic stability compared to nitro-substituted derivatives .

Comparison with Functionally Similar Compounds

Functionally similar compounds share applications, such as enzyme inhibition or material synthesis. For instance:

Property 60868-52-4 CAS 602-94-8 (C₇HF₅O₂) CAS 86625-25-4 (C₅H₆N₂O₃)
Application N/A Fluorinated aromatic acid Heterocyclic intermediate
Synthetic Accessibility N/A 2.07 1.86
Hazard Profile N/A H315-H319 (skin/eye irritation) Not specified

Key Insights :

  • Its fluorine atoms enhance electronegativity and binding affinity .
  • Heterocyclic Intermediates : CAS 86625-25-4, with a pyrimidine-dione core, is prioritized for drug synthesis due to its moderate bioavailability (Score: 0.55) and low PAINS alerts .

Research Findings and Data Gaps

  • Spectroscopic Characterization : NMR and LC-MS data for analogs (e.g., CAS 86625-25-4) highlight the need for precise structural elucidation of 60868-52-4 .
  • Biological Activity : Hypothetically, structural features like aromatic rings or sulfonyl groups (common in –20) could position 60868-52-4 as a kinase inhibitor or antimicrobial agent, pending experimental validation.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.